Cas no 62126-74-3 (phenol, 3-ethyl-2,4-dimethyl-)

• Product Name: phenol, 3-ethyl-2,4-dimethyl-
• CAS No: 62126-74-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 864001
• Update Time: 2026-04-29

phenol, 3-ethyl-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• phenol, 3-ethyl-2,4-dimethyl-

Computed Properties

• Exact Mass: 150.10452

Experimental Properties

• PSA: 20.23

Additional information on phenol, 3-ethyl-2,4-dimethyl-

Phenol, 3-ethyl-2,4-dimethyl-

Phenol, also known as C6H5OH, is a well-known organic compound that serves as a fundamental building block in various chemical and biochemical applications. The specific derivative in question here is3-ethyl-2,4-dimethylphenol, which is a substituted phenolic compound with unique structural characteristics. This compound has gained attention due to its potential applications in the fields of pharmaceuticals, materials science, and environmental chemistry.

Phenol derivatives have been extensively studied for their versatile chemical properties. Among these derivatives, compounds like3-ethyl-2,4-dimethylphenol are particularly interesting due to the presence of multiple substituents on the aromatic ring, which can influence both their physical and chemical behavior. These substituents not only alter the compound's reactivity but also play a crucial role in determining its biological activity.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such compounds. For instance, research published in 2023 has demonstrated that3-ethyl-2,4-dimethylphenol can be efficiently synthesized via a multi-step reaction process involving alkylation and oxidation techniques. This advancement not only simplifies the production of this compound but also opens up new avenues for its application in various industries.

In terms of applications, phenol derivatives have shown promise in drug discovery. For example, certain phenolic compounds exhibit antioxidant, anti-inflammatory, and even cancer-preventive properties. The specific case of3-ethyl-2,4-dimethylphenol is no different; preliminary research indicates that it may possess biological activity that could be harnessed for therapeutic purposes.

Another area where phenolic compounds like3-ethyl-2,4-dimethylphenol have found utility is in materials science. Their ability to form stable complexes with various metals has led to their exploration in the development of new materials, such as nanostructured composites. This research is still in its infancy but holds the potential for groundbreaking advancements in fields like electronics and catalysis.

Environmental chemistry is yet another domain where phenolic compounds are making waves. Their role in water treatment, as well as in the removal of heavy metals from industrial effluents, has been extensively investigated. The unique properties of3-ethyl-2,4-dimethylphenol make it a potential candidate for such applications, though further research is needed to fully realize its capabilities.

Looking ahead, the study of phenolic compounds like3-ethyl-2,4-dimethylphenol is poised to yield significant advancements in multiple scientific disciplines. As our understanding of their synthesis and properties continues to grow, so too does the range of potential applications for these versatile molecules.